Cas no 146366-00-9 (4-Fluoro-2-nitro-N-(propan-2-yl)aniline)

• Product Name: 4-Fluoro-2-nitro-N-(propan-2-yl)aniline
• CAS No: 146366-00-9
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 1068025
• PubChem ID: 2775219
• Update Time: 2025-04-20

4-Fluoro-2-nitro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluoro-2-nitrophenyl)-N-isopropylamine
• N-ISOPROPYL 4-FLUORO-2-NITROANILINE
• BUTTPARK 45\09-83
• N-ISOPROPYL-4-FLUORO-2-NITROANILINE
• 4-fluoro-N-isopropyl-2-nitroaniline
• 146366-00-9
• AOCNMSQFQYZNFH-UHFFFAOYSA-N
• AKOS008922422
• N-Isopropyl4-fluoro-2-nitroaniline
• 4-Fluoro-2-nitro-N-(2-propanyl)aniline
• CS-0257948
• SCHEMBL4086879
• MFCD00798379
• EN300-68627
• Benzenamine, 4-fluoro-N-(1-methylethyl)-2-nitro-
• 4-fluoro-2-nitro-N-propan-2-ylaniline
• 4-fluoro-2-nitro-N-(propan-2-yl)aniline
• 4-Fluoro-2-nitro-N-(propan-2-yl)aniline

• MDL： MFCD00798379
• Inchi： 1S/C9H11FN2O2/c1-6(2)11-8-4-3-7(10)5-9(8)12(13)14/h3-6,11H,1-2H3
• InChI Key： AOCNMSQFQYZNFH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])NC(C)C

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8Ų

4-Fluoro-2-nitro-N-(propan-2-yl)aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：